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Compound of Interest

Compound Name: Eicosane, 1-iodo-

Cat. No.: B15351159

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-iodoeicosane
(C20H41l1), a long-chain alkyl iodide. The information is intended to support researchers,
scientists, and professionals in drug development in the safe handling and use of this
compound in a laboratory setting.

Physicochemical Properties

1-lodoeicosane is a long-chain saturated hydrocarbon with an iodine atom at the terminal
position. Its physical and chemical characteristics are important for understanding its behavior
and potential hazards.
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Property Value Reference
Chemical Formula C20HA411 --INVALID-LINK--
Molecular Weight 408.44 g/mol --INVALID-LINK--
CAS Number 34994-81-5 --INVALID-LINK--
Not specified, likely a solid at
Appearance
room temperature
Melting Point Data not available
Boiling Point Data not available
N Insoluble in water; soluble in General knowledge of long-
Solubility ] )
organic solvents chain haloalkanes
Enthalpy of Vaporization 531 kJ/mol --INVALID-LINK--

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for 1-iodoeicosane is not readily available, the
following GHS hazard classifications are based on closely related iodoalkanes and represent
the expected hazards.
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Hazard Class

Hazard Category

Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
Category 2A

Irritation

irritation

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory
irritation

Specific Target Organ Toxicity
(Repeated Exposure)

Category 1 (Thyroid)

H372: Causes damage to
organs (Thyroid) through
prolonged or repeated

exposure if swallowed

Hazardous to the Aquatic

Environment, Acute Hazard

Category 1

H400: Very toxic to aquatic life

Signal Word: Danger

Hazard Pictograms:

o Health Hazard

o Exclamation Mark

e Environment

Experimental Protocols: Safe Handling in a

Research Setting

The following is a general protocol for the safe handling of 1-iodoeicosane in a laboratory. This

should be adapted to specific experimental conditions and performed in accordance with
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institutional safety policies.
3.1. Engineering Controls

o Ventilation: All work with 1-iodoeicosane should be conducted in a well-ventilated laboratory.
For procedures that may generate dust or aerosols, a certified chemical fume hood is
mandatory.

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.[1]

3.2. Personal Protective Equipment (PPE)

o Hand Protection: Wear chemically resistant gloves (e.qg., nitrile, neoprene). Change gloves
immediately if they become contaminated.

o Eye Protection: Chemical safety goggles are required. If there is a splash hazard, a face
shield should also be worn.[2]

o Skin and Body Protection: A lab coat is mandatory. For larger quantities or procedures with a
high risk of splashing, a chemically resistant apron should be worn over the lab coat.

o Respiratory Protection: If working outside of a fume hood where dust or aerosols may be
generated, a NIOSH-approved respirator with an appropriate cartridge for organic vapors
and particulates is required.[2]

3.3. Handling and Storage

e Handling:

[¢]

Avoid contact with skin, eyes, and clothing.[2]

[e]

Do not breathe dust or vapors.

o

Wash hands thoroughly after handling.

[¢]

Use only in a well-ventilated area or a chemical fume hood.
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o Storage:

o

Store in a tightly closed container in a dry and well-ventilated place.

[¢]

Keep away from heat, sparks, and open flames.[1]

[¢]

Protect from light, as iodo-compounds can be light-sensitive.[1]

[e]

Incompatible materials include strong oxidizing agents and strong bases.[1]
3.4. Spill and Waste Disposal
e Spill Response:

o In case of a spill, evacuate the area.

o Wear appropriate PPE, including respiratory protection.

o For solid spills, carefully sweep up the material to avoid generating dust and place it in a
sealed container for disposal.

o For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a
sealed container for disposal.

o Ventilate the area and wash the spill site after material pickup is complete.

o Waste Disposal:
o Dispose of waste in accordance with all applicable federal, state, and local regulations.
o Do not allow the material to enter drains or waterways.

First Aid Measures

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[2]

 In case of skin contact: Immediately wash skin with plenty of soap and water. Remove
contaminated clothing and shoes. Get medical attention if irritation develops.[2]
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« Ifinhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.[1]

« |If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.

Signaling Pathways and Logical Relationships

5.1. Biological Signaling Pathways

1-lodoeicosane is a simple haloalkane and is not known to be involved in specific biological
signaling pathways in the manner of a bioactive molecule or drug. Its toxicity is primarily
associated with its reactivity as an alkylating agent and the potential for iodine to be released,
which can affect the thyroid with repeated exposure. There is no evidence in the scientific
literature to suggest that 1-iodoeicosane is a ligand for any receptor or an inhibitor of any
enzyme in a signaling cascade.

5.2. Hazard ldentification and Control Workflow

The following diagram illustrates the logical workflow for identifying and controlling the hazards
associated with 1-iodoeicosane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safety and Handling of 1-lodoeicosane: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15351159#safety-and-handling-precautions-for-1-
iodoeicosane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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